![molecular formula C17H10ClN3O2S B4408075 N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-thiophenecarboxamide](/img/structure/B4408075.png)
N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-thiophenecarboxamide
Overview
Description
N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-thiophenecarboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known to exhibit a variety of biochemical and physiological effects, making it an attractive target for researchers in various fields. In
Mechanism of Action
The mechanism of action of N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-thiophenecarboxamide involves the modulation of ion channels in the brain. Specifically, this compound has been shown to selectively inhibit the activity of the Nav1.7 sodium channel, which is involved in the transmission of pain signals. By inhibiting this channel, this compound has the potential to reduce pain in individuals with chronic pain conditions.
Biochemical and Physiological Effects
In addition to its effects on ion channels in the brain, this compound has been shown to exhibit a variety of other biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of certain cancer cells, suggesting that it may have potential as a cancer treatment. Additionally, this compound has been shown to have anti-inflammatory effects, which could make it a potential treatment for inflammatory conditions such as arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-thiophenecarboxamide in lab experiments is its selectivity for certain ion channels in the brain. This makes it a valuable tool for studying the role of these channels in various physiological processes. However, one limitation of using this compound is that it can be difficult to synthesize, which can limit its availability for research purposes.
Future Directions
There are many potential future directions for research on N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-thiophenecarboxamide. One area of interest is in the development of new drugs for the treatment of neurological disorders such as epilepsy and chronic pain. Another potential direction is in the development of new cancer treatments based on the anti-cancer properties of this compound. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, which could lead to new discoveries in a variety of fields.
Scientific Research Applications
N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-thiophenecarboxamide has been studied extensively for its potential applications in scientific research. One of the main areas of interest is in the field of neuroscience, where this compound has been shown to modulate the activity of certain ion channels in the brain. This makes it a potential target for the development of new drugs for the treatment of neurological disorders such as epilepsy and chronic pain.
properties
IUPAC Name |
N-[2-chloro-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10ClN3O2S/c18-11-6-5-10(17-21-15-13(23-17)3-1-7-19-15)9-12(11)20-16(22)14-4-2-8-24-14/h1-9H,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMNQUHFTHOOZCM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)N=C(O2)C3=CC(=C(C=C3)Cl)NC(=O)C4=CC=CS4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10ClN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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